Cas no 900513-88-4 (2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol)
2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol
- (1R,2R)-2-[(R)-3-(benzyloxy)pyrrolidin-1-yl]cyclohexanol
- 900513-88-4
- DB-110616
- 2-[3-(benzyloxy)pyrrolidin-1-yl]cyclohexan-1-ol
- 2-(3-phenylmethoxypyrrolidin-1-yl)cyclohexan-1-ol
- SCHEMBL3338409
-
- MDL: MFCD28168076
- Inchi: 1S/C17H25NO2/c19-17-9-5-4-8-16(17)18-11-10-15(12-18)20-13-14-6-2-1-3-7-14/h1-3,6-7,15-17,19H,4-5,8-13H2
- InChI Key: KOZXDMVFYPKCCY-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1CCN(C1)C1CCCCC1O
Computed Properties
- Exact Mass: 275.18900
- Monoisotopic Mass: 275.188529040Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- PSA: 32.70000
- LogP: 2.51890
2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D386928-100g |
2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol |
900513-88-4 | 97% | 100g |
$5815 | 2024-05-24 | |
| eNovation Chemicals LLC | D386928-250mg |
2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol |
900513-88-4 | 97% | 250mg |
$585 | 2025-03-01 | |
| eNovation Chemicals LLC | D386928-250mg |
2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol |
900513-88-4 | 97% | 250mg |
$585 | 2025-02-18 |
2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol
Comprehensive Overview of 2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol (CAS No. 900513-88-4)
2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol (CAS No. 900513-88-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its pyrrolidine and cyclohexanol moieties, is often explored for its role in drug discovery and development. Researchers are particularly interested in its benzyloxy functional group, which can influence the compound's bioavailability and binding affinity to biological targets.
In recent years, the demand for 2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol has increased, driven by its potential use in the synthesis of novel therapeutic agents. The compound's pyrrolidine ring is a common feature in many bioactive molecules, making it a valuable scaffold for medicinal chemistry. Additionally, its cyclohexanol component contributes to its stability and solubility, which are critical factors in drug formulation. These attributes align with current trends in precision medicine and targeted drug delivery, topics that dominate discussions in the pharmaceutical industry.
One of the most frequently searched questions related to CAS No. 900513-88-4 is its synthetic route and purification methods. Researchers often seek optimized protocols to produce high-purity 2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol for experimental use. The compound's synthesis typically involves multi-step reactions, including N-alkylation and O-benzylation, which require careful control of reaction conditions to achieve high yields. Advances in green chemistry have also prompted inquiries into eco-friendly synthesis methods, reflecting the growing emphasis on sustainable practices in chemical research.
The pharmacological potential of 2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol is another hot topic among scientists. Preliminary studies suggest that its structural features may interact with G-protein-coupled receptors (GPCRs), a class of targets implicated in numerous diseases. This has led to speculation about its utility in treating neurological disorders, a field where GPCR modulators are highly sought after. However, further in vitro and in vivo studies are needed to validate these hypotheses and explore its safety profile.
From a commercial perspective, CAS No. 900513-88-4 is often listed by chemical suppliers as a research-grade compound, catering to academic and industrial laboratories. Its pricing and availability are influenced by factors such as batch size and purity specifications, which are critical considerations for procurement teams. The compound's niche application also means that suppliers often provide custom synthesis services to meet specific research requirements, a trend that aligns with the increasing demand for tailor-made chemicals.
In conclusion, 2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol (CAS No. 900513-88-4) represents a promising candidate for further investigation in drug development and chemical research. Its unique structure, combined with the growing interest in GPCR-targeted therapies and sustainable synthesis, positions it as a compound of significant scientific and commercial value. As research progresses, it is likely to remain a focal point in discussions about innovative pharmaceuticals and advanced chemical synthesis.
900513-88-4 (2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)